5-amino-3-{(Z)-2-[2-(benzyloxy)-5-bromophenyl]-1-cyanoethenyl}-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile

• Molecular Formula: C22H18BrN5O2
• Molecular Weight: 464.3 g/mol
• IUPAC Name: 5-amino-3-[(Z)-2-(5-bromo-2-phenylmethoxyphenyl)-1-cyanoethenyl]-1-(2-hydroxyethyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C22H18BrN5O2/c23-18-6-7-20(30-14-15-4-2-1-3-5-15)16(11-18)10-17(12-24)21-19(13-25)22(26)28(27-21)8-9-29/h1-7,10-11,29H,8-9,14,26H2/b17-10+
• InChI Key: OHQZGUJSIYYOSQ-LICLKQGHSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)Br)/C=C(\C#N)/C3=NN(C(=C3C#N)N)CCO
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)Br)C=C(C#N)C3=NN(C(=C3C#N)N)CCO

Description

5-amino-3-{(Z)-2-[2-(benzyloxy)-5-bromophenyl]-1-cyanoethenyl}-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile is a complex organic compound with potential applications in various fields such as medicinal chemistry, materials science, and chemical research. This compound features a pyrazole ring, a benzyloxy group, and a bromophenyl group, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-amino-3-{(Z)-2-[2-(benzyloxy)-5-bromophenyl]-1-cyanoethenyl}-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile typically involves multiple steps, including the formation of the pyrazole ring, introduction of the benzyloxy and bromophenyl groups, and the addition of the cyano and hydroxyethyl groups. Common synthetic routes may include:

Formation of the Pyrazole Ring: This can be achieved through the reaction of hydrazine with a suitable diketone or β-keto ester.

Introduction of the Benzyloxy and Bromophenyl Groups: These groups can be introduced through nucleophilic substitution reactions or coupling reactions using appropriate reagents.

Addition of the Cyano and Hydroxyethyl Groups: These groups can be added through reactions such as cyanation and hydroxylation under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This can include the use of advanced catalysts, high-throughput screening of reaction conditions, and continuous flow chemistry techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxyethyl group, leading to the formation of aldehydes or carboxylic acids.

Reduction: Reduction reactions can occur at the cyano group, converting it to an amine or other reduced forms.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst can be employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of suitable bases or catalysts.

Major Products

Oxidation: Aldehydes, carboxylic acids.

Reduction: Amines, reduced cyano derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

Synthesis of Complex Molecules: The compound can be used as a building block for the synthesis of more complex molecules in organic chemistry.

Catalysis: It can serve as a ligand in catalytic reactions, enhancing the efficiency and selectivity of the process.

Biology

Biological Probes: The compound can be used as a probe to study biological processes and interactions at the molecular level.

Drug Development: Its unique structure makes it a potential candidate for drug development, particularly in targeting specific enzymes or receptors.

Medicine

Therapeutic Agents: The compound may exhibit therapeutic properties, making it useful in the treatment of various diseases.

Diagnostic Tools: It can be used in the development of diagnostic tools for detecting specific biomarkers.

Industry

Materials Science: The compound can be used in the development of new materials with unique properties, such as polymers or nanomaterials.

Chemical Manufacturing: It can be employed in the production of specialty chemicals and intermediates.

Mechanism of Action

The mechanism of action of 5-amino-3-{(Z)-2-[2-(benzyloxy)-5-bromophenyl]-1-cyanoethenyl}-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

5-amino-3-{(Z)-2-[2-(benzyloxy)-5-chlorophenyl]-1-cyanoethenyl}-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile: Similar structure with a chlorine atom instead of bromine.

5-amino-3-{(Z)-2-[2-(benzyloxy)-5-fluorophenyl]-1-cyanoethenyl}-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile: Similar structure with a fluorine atom instead of bromine.

Uniqueness

The presence of the bromophenyl group in 5-amino-3-{(Z)-2-[2-(benzyloxy)-5-bromophenyl]-1-cyanoethenyl}-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile imparts unique chemical and biological properties, such as increased reactivity and potential for specific interactions with biological targets. This makes it distinct from its analogs with different halogen substitutions.